Cas no 1344361-35-8 (methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate)

• Product Name: methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate
• CAS No: 1344361-35-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5878760
• PubChem ID: 64703870
• Update Time: 2025-05-19

methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate
• 1344361-35-8
• EN300-1139878
• AKOS014031108

• Inchi： 1S/C11H19N3O2/c1-9(14-7-5-6-13-14)8-11(2,12-3)10(15)16-4/h5-7,9,12H,8H2,1-4H3
• InChI Key： HTSMZGFSCZHFHN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC(C)N1C=CC=N1)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate

Introduction to Methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate (CAS No. 1344361-35-8)

Methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate, identified by its CAS number 1344361-35-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate consists of a pentanoic acid backbone modified with a pyrazole ring and various functional groups. The presence of the methylamino group and the 1H-pyrazol-1-yl moiety contributes to its unique chemical properties and potential biological interactions. These structural features have been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds, particularly those incorporating the pyrazole scaffold. Pyrazole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate is no exception and has been investigated for its potential role in modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The methylamino group, for instance, can form hydrogen bonds with polar residues in protein binding pockets, while the pyrazole ring can stack with aromatic residues, enhancing binding stability. These interactions are crucial for the development of drugs that exhibit high efficacy and low toxicity.

Recent studies have demonstrated that derivatives of pyrazole have significant therapeutic potential in the treatment of neurological disorders. The compound methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases. This is attributed to its ability to inhibit the aggregation of misfolded proteins, which are hallmark pathological features of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological testing. Researchers have employed techniques such as solid-phase synthesis and transition-metal-catalyzed reactions to optimize the synthetic route.

In addition to its potential therapeutic applications, methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate has also been explored for its role in chemical biology. By studying its interactions with biological targets, scientists can gain insights into the mechanisms underlying various diseases. This information can then be used to design more effective drugs with improved pharmacokinetic properties.

The compound's stability under various conditions is another important consideration in its development as a pharmaceutical agent. Studies have shown that methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate remains stable under physiological conditions, making it a promising candidate for further development. However, additional studies are needed to evaluate its long-term stability and potential degradation pathways.

The pharmacokinetic profile of methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate is also an area of active research. Understanding how the body processes this compound is crucial for optimizing dosing regimens and minimizing side effects. Preliminary studies suggest that it exhibits good bioavailability and rapid absorption after oral administration, which could make it an attractive candidate for clinical translation.

In conclusion, methyl 2-methyl-2-(methylamino)-4-(1H-pyrazol-1-yl)pentanoate (CAS No. 1344361-35-8) is a promising compound with significant potential in the field of pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound may play a vital role in the development of novel treatments for various diseases.